Bis(1-ethylpentyl) Phthalate-d4
Description
Bis(1-ethylpentyl) Phthalate-d4 is a deuterated analog of Bis(1-ethylpentyl) Phthalate, a phthalic acid ester used primarily as an internal standard in analytical chemistry. These compounds are critical for gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) analyses, where they compensate for matrix effects and instrumental variability . Deuterated phthalates are synthesized by replacing hydrogen atoms with deuterium at specific positions, enhancing their utility as non-interfering reference compounds in trace-level quantification .
Properties
Molecular Formula |
C₂₂H₃₀D₄O₄ |
|---|---|
Molecular Weight |
366.53 |
Synonyms |
1,2-Benzenedicarboxylic Acid Bis(1-ethylpentyl) Ester-d4; 1,2-Benzenedicarboxylic Acid 1,2-Bis(3-heptyl) Ester-d4; |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Quantification Ions : Most deuterated phthalates, including DEHP-d4 and DBP-d4, share the same quantification ion (m/z 153), ensuring compatibility with standard GC-MS protocols .
- Molecular Weight Variability : Longer alkyl chains (e.g., Bis(2-ethylhexyl) vs. Di-n-butyl) increase molecular weight, affecting chromatographic retention times and partitioning behavior .
- Branching Effects : Branched chains (e.g., 2-ethylhexyl in DEHP-d4) enhance plasticizing efficiency in polymers compared to linear analogs like Di-n-butyl Phthalate-d4 .
Analytical Performance
- Precision : Internal standards like DEHP-d4 and DEP-d4 improve precision by correcting for matrix effects and injection volume variability, achieving relative standard deviations (RSDs) <5% in trace analyses .
- Selectivity: Co-elution risks are minimized by selecting deuterated analogs with distinct retention times from target analytes. For example, DEHP-d4 is used to quantify non-deuterated DEHP without interference .
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